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Compound of Interest

Compound Name: Ethyl undecanoate

Cat. No.: B1293801 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for Ethyl Undecanoate, including operational and disposal

plans, to foster a secure research environment.

Physicochemical and Hazard Information
Ethyl undecanoate is a fatty acid ester commonly used as a fragrance and flavoring agent.[1]

[2][3] While it is considered low-risk under normal use, adherence to standard laboratory safety

protocols is essential.[1] It is a combustible liquid and should be stored away from ignition

sources.

Table 1: Physicochemical and Safety Data for Ethyl Undecanoate
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Property Value Reference

Physical State Liquid

Appearance Colorless

Odor Sweet, fruity

Molecular Formula C13H26O2

Molecular Weight 214.35 g/mol

Boiling Point 105 °C @ 4 mmHg

Melting Point -15 °C

Flash Point > 112 °C

Density 0.859 g/mL at 25 °C

Storage Class Combustible liquids

Hazard Identification and Personal Protective Equipment
(PPE)
Ethyl undecanoate can cause skin and serious eye irritation, and may cause respiratory

irritation. Therefore, appropriate personal protective equipment must be worn.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Ethyl
Undecanoate
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Protection Type Recommended PPE Justification & Citation

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection.

To prevent eye contact which

can cause serious irritation.

Hand Protection Chemically resistant gloves.
To prevent skin contact which

can cause irritation.

Skin and Body Protection
Laboratory coat and close-toed

footwear.

To minimize the risk of

accidental skin contact.

Respiratory Protection
Not required under normal use

with adequate ventilation.

Use in a well-ventilated area to

keep airborne concentrations

low.

Operational Plan for Safe Handling
A systematic approach to handling Ethyl undecanoate from receipt to disposal is critical for

laboratory safety.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from heat, sparks, open flames, and other ignition sources.

Handling and Use
Ventilation: Always handle Ethyl undecanoate in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation of vapors.

Personal Protective Equipment (PPE): Before handling, ensure all required PPE as detailed

in Table 2 is worn correctly.

Dispensing: When transferring or dispensing the chemical, do so carefully to avoid splashes

and spills.
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Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or

leaving the laboratory.

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.

Table 3: First Aid Measures for Ethyl Undecanoate Exposure

Exposure Route First Aid Procedure Citation

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Seek medical attention

if irritation persists.

Skin Contact

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothing and shoes.

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration.

Ingestion

Clean mouth with water and

seek medical attention. Do not

induce vomiting.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Use an inert absorbent material (e.g., sand, silica gel) to soak up the spill.

Collection: Collect the absorbed material into a suitable, closed container for disposal.
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Decontamination: Clean the spill area thoroughly.

Disposal Plan
Proper disposal of Ethyl undecanoate and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Dispose of unused Ethyl undecanoate and any contaminated materials in

a designated, labeled hazardous waste container.

Container Disposal: Do not reuse empty containers. Dispose of them as unused product in

accordance with local regulations.

Regulatory Compliance: All disposal activities must adhere to local, state, and federal

regulations for chemical waste. Consult your institution's environmental health and safety

(EHS) department for specific guidance.

Workflow and Safety Logic
The following diagram illustrates the logical flow of operations for safely handling Ethyl
undecanoate.
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Ethyl Undecanoate Handling Workflow
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Caption: Logical workflow for the safe handling of Ethyl undecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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